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Compound of Interest

Compound Name: 5,7-Dichloro-2-methylquinoline

Cat. No.: B1318215 Get Quote

Technical Guide: 5,7-Dichloro-2-methylquinoline
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 5,7-Dichloro-2-methylquinoline, a

halogenated heterocyclic compound. Due to the limited availability of in-depth technical data

and biological studies on 5,7-Dichloro-2-methylquinoline, this guide also includes information

on the closely related and more extensively studied compound, 5,7-Dichloro-8-hydroxy-2-

methylquinoline, to provide relevant context and potential areas of investigation. This guide

covers commercial sourcing, chemical properties, and relevant experimental data, presented in

a format accessible to researchers and professionals in drug development.

Commercial Sourcing and Chemical Properties
5,7-Dichloro-2-methylquinoline is available from several commercial suppliers. The table

below summarizes key information from various sources. Researchers are advised to confirm

product specifications with the supplier prior to purchase.
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Supplier
Product
Name

Purity
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Sigma-

Aldrich (via

Fisher

Scientific)

5,7-Dichloro-

2-

methylquinoli

ne

Not specified 26933-09-5 C₁₀H₇Cl₂N 212.08

Santa Cruz

Biotechnolog

y, Inc.

5,7-Dichloro-

2-

methylquinoli

ne

Not specified 26933-09-5 C₁₀H₇Cl₂N 212.08

Unnamed

Supplier

5,7-Dichloro-

2-

methylquinoli

ne

min 98% 26933-09-5 C₁₀H₇Cl₂N 212.08[1]

Synthesis Protocols
Detailed, peer-reviewed synthesis protocols specifically for 5,7-Dichloro-2-methylquinoline
are not readily available in the public domain. However, a patented method for the synthesis of

the related compound, 5,7-dichloro-8-hydroxy-quinaldine (also known as 5,7-dichloro-8-

hydroxy-2-methylquinoline), provides a relevant synthetic strategy.

Important Note: The following protocol is for the synthesis of 5,7-Dichloro-8-hydroxy-2-

methylquinoline, not 5,7-Dichloro-2-methylquinoline.

Protocol: Synthesis of 5,7-Dichloro-8-hydroxy-quinaldine[2]

This process involves the chlorination of 8-hydroxy-quinaldine.

Starting Material: 8-hydroxy-quinaldine

Reagents: Chloroform, Chlorine, Iodine, Sodium pyrosulphite, Ammonia

Procedure:
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A solution of 8-hydroxy-quinaldine in chloroform is prepared.

0.5 to 5% by weight of iodine (based on the weight of the starting material) is added to the

solution.

The solution is chlorinated with an excess of chlorine.

After chlorination, the solvent is removed from the reaction mixture by distillation with the

addition of water.

The chlorinated product is then precipitated.

The pH of the reaction mixture is adjusted to 2 with ammonia, and the mixture is filtered

while hot.

The resulting residue of 5,7-dichloro-8-hydroxy-quinaldine is washed with an aqueous 3%

sodium bisulphite solution and water.

Yield: Approximately 94% of the theoretical yield.

Melting Point: 109-110 °C.

Biological Activity
Direct studies on the biological activity of 5,7-Dichloro-2-methylquinoline are limited.

However, extensive research has been conducted on the antifungal and antibacterial properties

of 5,7-dichloro-8-hydroxy-2-methylquinoline.

Antifungal Activity of 5,7-Dichloro-8-hydroxy-2-
methylquinoline
A study investigating the in vitro antifungal activity of various substituted 2-methyl-8-quinolinols

demonstrated that the 5,7-dichloro derivative is highly effective.[3]

Tested Organisms:Aspergillus niger, A. oryzae, Trichoderma viride, Myrothecium verrucaria,

and Trichophyton mentagrophytes.
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Findings: The 5,7-dichloro and 5,7-dibromo derivatives of 2-methyl-8-quinolinol were the

most fungitoxic compounds among those tested.[3]

Antibacterial Activity of 5,7-Dichloro-8-hydroxy-
quinoline Derivatives
Research on derivatives of 5,7-dichloro-8-hydroxy-quinoline has indicated antibacterial

properties against a range of bacteria.[4]

Tested Bacteria Include:Escherichia coli, Proteus species, Pseudomonas aeruginosa,

Salmonella typhi, Staphylococcus species, and Streptococcus pyogenes.[4]

Experimental Workflows and Signaling Pathways
Due to the lack of specific information on signaling pathways for 5,7-Dichloro-2-
methylquinoline, a generalized experimental workflow for screening antimicrobial activity is

presented below. This workflow is relevant for assessing the biological activity of novel

quinoline derivatives.
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Caption: Generalized workflow for antimicrobial activity screening.

Conclusion
5,7-Dichloro-2-methylquinoline is a commercially available chemical intermediate. While

direct research on its biological activity and mechanisms of action is not widely published, the

extensive data on the related compound, 5,7-Dichloro-8-hydroxy-2-methylquinoline, suggests

that halogenated quinolines are a promising area for further investigation in the development of

new antimicrobial agents. The experimental protocols and workflows provided in this guide

offer a starting point for researchers interested in exploring the therapeutic potential of this

class of compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1318215?utm_src=pdf-body-img
https://www.benchchem.com/product/b1318215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1318215#commercial-suppliers-of-5-7-dichloro-2-
methylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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